Cas no 1804929-45-0 (Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate
• CAS No: 1804929-45-0
• MF: C₁₃H₁₀F₅NO₄
• MW: 339.214821338654
• CID: 4944127
• Update Time: 2025-10-24

Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C13H10F5NO4/c1-2-21-10(20)5-7-3-9(23-13(16,17)18)4-8(6-19)11(7)22-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： UIMYGXFIPIBXLC-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=CC(=CC=1CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 447
• XLogP3: 3.9
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate

Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate: A Novel Fluorinated Compound with Potential Therapeutic Applications

CAS No. 1804929-45-0 represents a fluorinated ester derivative with a complex molecular structure that combines multiple fluorine-containing functional groups. This compound, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate, features a phenyl ring substituted with two distinct fluorinated moieties: a 2-difluoromethoxy group and a 5-(trifluoromethoxy) group. The introduction of these fluorinated substituents significantly alters the physicochemical properties of the molecule, including its solubility, stability, and interaction with biological targets. Recent studies have highlighted the importance of fluorine atoms in modulating drug-target interactions, particularly in enhancing metabolic stability and improving bioavailability.

The cyano group at the 3-position of the phenyl ring contributes to the compound's electrophilic characteristics, which may be critical for its potential applications in enzyme inhibition or protein kinase modulation. Fluorinated compounds like this have gained significant attention in pharmaceutical research due to their ability to fine-tune molecular interactions with specific biological targets. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that fluorinated ester derivatives exhibit enhanced binding affinity for G-protein-coupled receptors (GPCRs), a class of targets involved in numerous physiological processes.

Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate is structurally related to other fluorinated compounds that have shown promise in the treatment of inflammatory diseases. The presence of multiple fluorine atoms in its molecular framework may confer unique pharmacological properties, such as increased lipophilicity and improved cell membrane permeability. These characteristics are particularly valuable for developing drugs that target intracellular pathways or require efficient cellular uptake. A 2024 review in Drug Discovery Today emphasized the role of fluorinated compounds in the design of small molecule inhibitors for kinases involved in cancer progression.

Recent advancements in computational chemistry have enabled the prediction of the compound's behavior in biological systems. Molecular dynamics simulations suggest that the trifluoromethoxy group at the 5-position may stabilize the molecule's conformation, enhancing its interaction with specific protein targets. This structural feature could be particularly relevant for modulating enzymes involved in metabolic pathways or signaling cascades. Additionally, the cyano group may serve as a bioisosteric replacement for other functional groups, offering a strategy to optimize drug efficacy while minimizing side effects.

The synthesis of Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate involves a multi-step process that highlights the challenges of fluorinating aromatic rings while maintaining stereochemical control. Fluorination reactions, such as those using fluorine gas or fluorinating agents, require precise conditions to achieve the desired substitution pattern. The resulting compound's purity and yield are critical factors in its potential application for preclinical studies. A 2023 article in Organic & Biomolecular Chemistry described a novel fluorination methodology that improved the efficiency of introducing multiple fluorine atoms into complex molecular frameworks.

Pharmacological studies on similar fluorinated compounds have revealed their potential in targeting specific biological pathways. For example, a 2024 preclinical study demonstrated that fluorinated ester derivatives exhibit anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines. The 2-difluoromethoxy group may play a role in this mechanism by interacting with specific receptors or enzymes involved in the inflammatory response. These findings suggest that Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate could be a candidate for further exploration in the development of anti-inflammatory therapeutics.

From a synthetic perspective, the compound's structure presents both opportunities and challenges. The incorporation of multiple fluorinated groups requires careful optimization of reaction conditions to avoid side reactions or decomposition. Techniques such as fluorine-19 nuclear magnetic resonance (NMR) spectroscopy are essential for confirming the molecular structure and ensuring the integrity of the fluorinated substituents. A 2022 study in Chemical Communications highlighted the use of advanced analytical methods to characterize fluorinated compounds with complex substitution patterns.

The potential therapeutic applications of Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate extend beyond anti-inflammatory uses. Its molecular structure suggests possibilities for targeting other biological systems, such as the central nervous system or metabolic pathways. The cyano group may also serve as a scaffold for further chemical modifications, enabling the development of analogs with enhanced pharmacological profiles. These possibilities underscore the importance of continued research into fluorinated compounds and their potential to address unmet medical needs.

As the field of medicinal chemistry advances, the role of fluorinated compounds like Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate is likely to grow. The ability to fine-tune molecular interactions through fluorination opens new avenues for drug design and development. Future studies will need to focus on understanding the compound's biological activity, optimizing its synthetic route, and evaluating its potential for clinical applications. These efforts will contribute to the broader goal of creating more effective and targeted therapeutics for a range of diseases.

In conclusion, CAS No. 1804929-45-0 and its corresponding compound, Ethyl 3-cyano-2-difluoromethoxy-5-(trifluoromethoxy)phenylacetate, represent an important area of research in fluorinated chemistry. The unique combination of fluorinated substituents and the cyano group suggests potential applications in pharmacology and drug development. Continued investigation into these compounds will provide valuable insights into their biological mechanisms and therapeutic potential, furthering the advancement of medicinal chemistry.